Cas no 58335-98-1 (5H-Dibenz[c,e]azepine,6,7-dihydro-6-(phenylmethyl)-)

• Product Name: 5H-Dibenz[c,e]azepine,6,7-dihydro-6-(phenylmethyl)-
• CAS No: 58335-98-1
• MF: C₂₁H₁₉N
• MW: 285.382265329361
• CID: 370954
• PubChem ID: 94020
• Update Time: 2025-04-19

5H-Dibenz[c,e]azepine,6,7-dihydro-6-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 5H-Dibenz[c,e]azepine,6,7-dihydro-6-(phenylmethyl)-
• 6-benzyl-5,7-dihydrobenzo[d][2]benzazepine
• 6-Benzyl-6,7-dihydro-5H-dibenz(c,e)azepine
• 58335-98-1
• Ro 2-3420
• DTXSID50207067
• 5H-Dibenz(c,e)azepine, 6,7-dihydro-, 6-benzyl-
• BRN 0247351
• 6-benzyl-6,7-dihydro-5H-benzo[d][2]benzazepine
• 6-(Phenylmethyl)-5,7-dihydrobenzo[d][2]benzazepine
• 5H-Dibenz(c,e)azepine, 6-benzyl-6,7-dihydro-

• Inchi： 1S/C21H19N/c1-2-8-17(9-3-1)14-22-15-18-10-4-6-12-20(18)21-13-7-5-11-19(21)16-22/h1-13H,14-16H2
• InChI Key： JQNQBWAAUPNGJU-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC2C=CC=CC=2C2C=CC=CC=2C1

Computed Properties

• Exact Mass: 285.15187
• Monoisotopic Mass: 285.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.127
• Boiling Point: 434.9°Cat760mmHg
• Flash Point: 192°C
• Refractive Index: 1.639
• PSA: 3.24